2,5-difluoro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
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Description
2,5-difluoro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C20H18F2N4O2S and its molecular weight is 416.45. The purity is usually 95%.
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Scientific Research Applications
Application in Treatment of Idiopathic Pulmonary Fibrosis
2,4-Difluoro-N-{2-(methoxy)-5-[4-(4-pyridazinyl)-6-quinolinyl]-3-pyridinyl}benzenesulfonamide, a closely related compound, has been utilized for the treatment of idiopathic pulmonary fibrosis. In vitro data supports the utility of this compound in such treatments, and a Phase I study has been initiated to explore its efficacy (Norman, 2014).
Optimization for GPR119 Agonists
In the discovery and optimization of GPR119 agonists, a novel N-(3-(1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-4-yloxy)phenyl)benzenesulfonamide was developed. This compound's modification offered a potent and metabolically stable tool compound, indicating potential applications in related fields (Yu et al., 2014).
Photophysicochemical Properties
Benzenesulfonamide derivatives have been studied for their spectroscopic, aggregation, photophysical, and photochemical properties. Such compounds, including zinc(II) phthalocyanine substituted with benzenesulfonamide units containing Schiff base, demonstrate potential as photosensitizers in photodynamic therapy, an alternative therapy in cancer treatment (Öncül et al., 2022).
Anti-Inflammatory and Ulcerogenic Studies
A series of novel benzenesulfonamides were synthesized and evaluated for their anti-inflammatory activity. These compounds showed promising results compared to reference drugs and minimal ulcerogenic effects, suggesting potential in medical applications (Mustafa et al., 2016).
Antimicrobial Activity
N-Pyridin-3-yl-benzenesulfonamide has been synthesized and tested for antimicrobial activity against various bacteria. It showed significant antimicrobial properties, indicating its potential in combating bacterial infections (Ijuomah et al., 2022).
Properties
IUPAC Name |
2,5-difluoro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide |
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InChI |
InChI=1S/C20H18F2N4O2S/c21-15-6-7-17(22)19(13-15)29(27,28)25-16-5-3-4-14(12-16)18-8-9-20(24-23-18)26-10-1-2-11-26/h3-9,12-13,25H,1-2,10-11H2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGSHXDWYVNUWGF-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=C(C=CC(=C4)F)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F2N4O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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